5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C18H14ClNO5
• Molecular Weight: 359.8 g/mol
• IUPAC Name: 5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1H-indol-2-one
• InChI: InChI=1S/C18H14ClNO5/c19-11-2-3-13-12(8-11)18(23,17(22)20-13)9-14(21)10-1-4-15-16(7-10)25-6-5-24-15/h1-4,7-8,23H,5-6,9H2,(H,20,22)
• InChI Key: DVHYRUBJDRMRHU-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)CC3(C4=C(C=CC(=C4)Cl)NC3=O)O

Description

5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one, also known as CBR-5884, is a synthetic compound that has been extensively studied for its potential use in the treatment of various diseases.

Mechanism of Action

5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to inhibit the activity of the enzyme glycogen synthase kinase-3β (GSK-3β), which is involved in various cellular processes such as glycogen metabolism, cell proliferation, and apoptosis. Inhibition of GSK-3β activity has been shown to have therapeutic potential in various diseases such as cancer and neurodegenerative diseases.
Biochemical and Physiological Effects:
5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to have various biochemical and physiological effects, including inhibition of cancer cell growth, anti-inflammatory and antioxidant properties, and potential neuroprotective effects. Additionally, 5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to improve glucose tolerance and insulin sensitivity in animal models, which could have potential therapeutic implications for diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments is its specificity for GSK-3β inhibition, which allows for the study of the role of GSK-3β in various cellular processes. However, one limitation of using 5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is its relatively low potency compared to other GSK-3β inhibitors, which could limit its effectiveness in certain experiments.

Future Directions

There are several future directions for the study of 5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one. One potential direction is the development of more potent analogs of 5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one for use in lab experiments and potential therapeutic applications. Additionally, further studies are needed to fully understand the potential therapeutic applications of 5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one in various diseases such as cancer, neurodegenerative diseases, and diabetes. Finally, the potential side effects of 5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one need to be further studied to fully understand its safety profile.

Synthesis Methods

The synthesis method of 5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one involves the reaction of 5-chloro-3-hydroxyindole-2-one with 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid in the presence of a base. This reaction results in the formation of 5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one, which can be purified using various methods such as column chromatography.

Scientific Research Applications

5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been studied extensively in the field of cancer research, as it has been shown to inhibit the growth of various cancer cell lines. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, 5-chloro-3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to have anti-inflammatory and antioxidant properties, which could make it a potential therapeutic agent for various inflammatory diseases.